2-(3'-Nitrobenzamido)propane-2-phosphonic acid diethyl ester

• Molecular Formula: C14H21N2O6P
• Molecular Weight: 344.30 g/mol
• IUPAC Name: N-(2-diethoxyphosphorylpropan-2-yl)-3-nitrobenzamide
• InChI: InChI=1S/C14H21N2O6P/c1-5-21-23(20,22-6-2)14(3,4)15-13(17)11-8-7-9-12(10-11)16(18)19/h7-10H,5-6H2,1-4H3,(H,15,17)
• InChI Key: OGGXLQHOCHQJIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C)(C)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-])OCC

Description

2-(3'-Nitrobenzamido)propane-2-phosphonic acid diethyl ester is a useful research compound. Its molecular formula is C14H21N2O6P and its molecular weight is 344.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

83 g of 3-nitrobenzoyl chloride in 150 ml of acetonitrile are added dropwise to a solution of 105 g of 2-aminopropane-2-phosphonic acid diethyl ester and 45 g of triethylamine in 300 ml of acetonitrile at 0° C, with good stirring. After completion of the addition, the mixture is stirred for a further 3 hours at 0° C; it is then filtered and the solvent is distilled off in vacuo. The residue is purified by extraction by shaking with ether and aqueous 2 normal sodium carbonate solution. 99 g of 2-(3'-nitrobenzamido)propane-2-phosphonic acid diethyl ester of melting point 95°-96° C are obtained. This product is reduced with hydrogen as indicated in Example 2.